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Compound of Interest

Compound Name: Sodium triethylborohydride

Cat. No.: B107655 Get Quote

Technical Support Center: Sodium
Triethylborohydride Solutions
This guide provides essential safety information, troubleshooting advice, and detailed protocols

for handling pyrophoric sodium triethylborohydride (NaBEt₃H) solutions in a laboratory

setting.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards of sodium triethylborohydride solutions?

A1: Sodium triethylborohydride is a pyrophoric and water-reactive substance.[1] The primary

hazards include:

Pyrophoricity: The solution can ignite spontaneously upon contact with air.[1]

Water Reactivity: It reacts violently with water and other protic solvents, releasing flammable

hydrogen gas.[2]

Corrosivity: It can cause severe skin burns and eye damage.[2]

Flammability: The toluene or THF solvent is highly flammable.[3][4]
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Q2: What Personal Protective Equipment (PPE) is required when working with sodium
triethylborohydride?

A2: A comprehensive suite of PPE is mandatory to ensure personal safety. This includes:

Eye Protection: Tightly fitting safety goggles and a face shield are essential.[2]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn. Always inspect

gloves for any signs of degradation before use.[2]

Body Protection: A flame-retardant lab coat, full-length pants, and closed-toe shoes are

required.[5]

Respiratory Protection: Work should always be conducted in a certified chemical fume hood

to avoid inhalation of vapors.[2]

Q3: How should I properly store sodium triethylborohydride solutions?

A3: Store the solution in a tightly sealed container under an inert atmosphere (e.g., argon or

nitrogen).[2] The storage area should be a cool, dry, and well-ventilated location, away from

sources of ignition and moisture.[6] It is crucial to avoid contact with water, acids, and oxidizing

agents during storage.[2]

Q4: Can I use water to extinguish a fire involving sodium triethylborohydride?

A4: Absolutely not. Water reacts violently with sodium triethylborohydride and will intensify

the fire.[2] Use a Class D fire extinguisher (for combustible metals) or dry powder, such as sand

or sodium carbonate, to smother the flames.[5]

Troubleshooting Guide
Problem 1: My reaction with sodium triethylborohydride is sluggish or incomplete.

Possible Cause: The reagent may have degraded due to improper storage or handling,

leading to a lower concentration of the active hydride.

Solution:
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Ensure that the reagent was handled under strictly anhydrous and inert conditions.

If the bottle has been opened multiple times, the concentration may be lower than stated.

Consider titrating the solution to determine the active hydride concentration.

For future reactions, use a freshly opened bottle or a properly stored and sealed solution.

Problem 2: I observe excessive gas evolution and fuming when adding the reagent to my

reaction mixture.

Possible Cause: This is likely due to the presence of moisture or other reactive impurities in

your solvent or on your glassware.

Solution:

Ensure all glassware is rigorously dried in an oven and cooled under an inert atmosphere

before use.

Use anhydrous solvents that have been appropriately dried and stored.

Perform the reaction under a positive pressure of an inert gas (argon or nitrogen) to

prevent atmospheric moisture from entering the system.

Problem 3: The reaction is proceeding too quickly and is difficult to control.

Possible Cause: The rate of addition of the sodium triethylborohydride solution is too fast,

or the reaction temperature is too high.

Solution:

Cool the reaction mixture to a lower temperature (e.g., 0 °C or -78 °C) before and during

the addition of the hydride solution.[7]

Add the sodium triethylborohydride solution dropwise via a syringe or an addition funnel

to maintain better control over the reaction rate.[7]

Quantitative Data
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The following table summarizes key quantitative data for a typical 1.0 M solution of sodium
triethylborohydride in toluene.

Property Value Reference

Concentration 1.0 M [3]

Solvent Toluene [3]

Molecular Formula C₆H₁₆BNa

Molecular Weight 121.99 g/mol

Density 0.866 g/mL at 25 °C [3]

Flash Point 7 °C (44.6 °F) - closed cup [3]

Experimental Protocols
General Protocol for a Reduction Reaction
This protocol outlines a general procedure for the reduction of a ketone to an alcohol using

sodium triethylborohydride. This should be adapted based on the specific substrate and

reaction scale.

Preparation:

Dry all glassware in an oven at >120 °C for at least 4 hours and allow to cool in a

desiccator or under a stream of inert gas.

Assemble the glassware (e.g., a three-necked flask with a magnetic stirrer, thermometer,

and a rubber septum) and purge with dry argon or nitrogen.

Reaction Setup:

Dissolve the ketone substrate in an appropriate anhydrous solvent (e.g., THF or toluene)

in the reaction flask under an inert atmosphere.

Cool the reaction mixture to the desired temperature (e.g., 0 °C or -78 °C) using an ice-

water or dry ice-acetone bath.[7]
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Addition of Reagent:

Slowly add the 1.0 M sodium triethylborohydride solution to the stirred reaction mixture

via a syringe.[7] Maintain the desired temperature throughout the addition.

Reaction Monitoring:

Monitor the progress of the reaction by a suitable analytical technique (e.g., Thin Layer

Chromatography or Gas Chromatography).

Quenching:

Once the reaction is complete, cool the mixture to 0 °C.

Slowly and carefully add a quenching agent. A common procedure is the sequential,

dropwise addition of:

1. Isopropanol

2. Methanol

3. Water[8]

Caution: The quenching process is highly exothermic and will generate hydrogen gas.

Ensure adequate cooling and ventilation.

Workup:

After the quench is complete, allow the mixture to warm to room temperature.

The product can then be isolated through standard extraction and purification techniques.

Visual Workflows

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b107655?utm_src=pdf-body
http://orgsyn.org/demo.aspx?prep=v85p0064
https://ehs.oregonstate.edu/sites/ehs.oregonstate.edu/files/doc/sop/sop_template_quenching_water_reactive_materials.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sodium Triethylborohydride Spill Response
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Caption: Decision workflow for responding to a sodium triethylborohydride spill.
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Reaction Quenching Protocol
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Caption: Step-by-step workflow for safely quenching a reaction containing sodium
triethylborohydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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